Cas no 647009-88-9 (1H-Indole-2-methanol,4,6-dimethyl-)

1H-Indole-2-methanol,4,6-dimethyl- structure
647009-88-9 structure
Product Name:1H-Indole-2-methanol,4,6-dimethyl-
CAS No:647009-88-9
MF:C11H13NO
MW:175.227022886276
CID:500238
PubChem ID:23075381
Update Time:2025-04-19

1H-Indole-2-methanol,4,6-dimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1H-Indole-2-methanol,4,6-dimethyl-
    • 1H-Indole-2-methanol,4,6-dimethyl-(9CI)
    • SCHEMBL3267266
    • 647009-88-9
    • (4,6-Dimethyl-1H-indol-2-yl)methanol
    • Inchi: 1S/C11H13NO/c1-7-3-8(2)10-5-9(6-13)12-11(10)4-7/h3-5,12-13H,6H2,1-2H3
    • InChI Key: UMEMIXNDRNYOJG-UHFFFAOYSA-N
    • SMILES: OCC1=CC2C(C)=CC(C)=CC=2N1

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.1
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 183
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 36A^2
  • XLogP3: 1.9

Experimental Properties

  • PSA: 36.02
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